Cas no 104291-54-5 (Benzonitrile, 4-nitro-3-(3-oxo-1-propenyl)-)

Benzonitrile, 4-nitro-3-(3-oxo-1-propenyl)- structure
104291-54-5 structure
Product Name:Benzonitrile, 4-nitro-3-(3-oxo-1-propenyl)-
CAS No:104291-54-5
MF:C10H6N2O3
MW:202.16624212265
CID:1142011
Update Time:2024-07-27

Benzonitrile, 4-nitro-3-(3-oxo-1-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-nitro-3-(3-oxo-1-propenyl)-
    • Benzonitrile, 4-nitro-3-(3-oxo-1-propen-1-yl)-
    • Inchi: 1S/C10H6N2O3/c11-7-8-3-4-10(12(14)15)9(6-8)2-1-5-13/h1-6H
    • InChI Key: MWYWMTRRIFBCHG-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C([N+]([O-])=O)C(C=CC=O)=C1

Computed Properties

  • Exact Mass: 202.03788

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Melting Point: 162-163 °C
  • Boiling Point: 433.4±45.0 °C(Predicted)
  • PSA: 84
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